![molecular formula C9H16ClNO B124502 2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone CAS No. 158890-34-7](/img/structure/B124502.png)
2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone, also known as 2-CDMPE, is an organic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a characteristic odor, and is used as a synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. 2-CDMPE has been studied extensively in both laboratory and industrial settings, and has been found to be a versatile compound with a variety of uses.
Scientific Research Applications
Electrochemical Surface Finishing and Energy Storage
Research by Tsuda, Stafford, and Hussey (2017) delves into the progress in electrochemical technology using haloaluminate room-temperature ionic liquids (RTILs) and their mixtures for applications in electroplating and energy storage. This research may provide a foundational understanding of handling and potential uses of chlorinated compounds in electrochemical applications Tsuda, Stafford, & Hussey, 2017.
Catalytic Synthesis of Polyoxymethylene Dimethyl Ethers (OME)
Baranowski, Bahmanpour, and Kröcher (2017) reviewed the catalytic synthesis of OME, which are oxygenated fuels that can reduce hazardous emissions from diesel engines. This research highlights the importance of developing efficient catalytic processes and could be relevant for studying the catalytic applications of chlorinated compounds Baranowski, Bahmanpour, & Kröcher, 2017.
Nucleophilic Aromatic Substitution Reactions
The study by Pietra and Vitali (1972) explored nucleophilic aromatic substitution reactions, a fundamental chemical process that could provide insight into the reactivity and potential applications of 2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone in synthesizing new compounds or intermediates Pietra & Vitali, 1972.
Occupational Health and Chlorinated Solvents
Ruder's (2006) review on the health effects of occupational exposure to chlorinated solvents discusses the toxicological profile of chlorinated compounds. Although this review focuses on solvents like methylene chloride and trichloroethylene, understanding the health implications of handling chlorinated compounds is crucial for researchers Ruder, 2006.
Applications in Organic Synthesis and Environmental Remediation
Further research and applications of related compounds and methodologies in organic synthesis, environmental remediation, and as potential intermediates in pharmaceuticals highlight the broad scope of chemical research involving chlorinated compounds. For example, the development of methods for the synthesis of spiropiperidines Griggs, Tape, & Clarke, 2018 and the synthesis of hydrogen peroxide from water and oxygen Perry et al., 2019 demonstrate the innovative approaches in utilizing and studying the reactivity of chlorinated compounds and their derivatives.
properties
IUPAC Name |
2-chloro-1-(3,5-dimethylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClNO/c1-7-3-8(2)6-11(5-7)9(12)4-10/h7-8H,3-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNKGBPXZARYZIM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)CCl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50409105 |
Source
|
Record name | 2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50409105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158890-34-7 |
Source
|
Record name | 2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50409105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.